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Compound of Interest

Compound Name: 5-Deoxy-D-ribose

Cat. No.: B565693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Deoxy-D-ribose, a deoxypentose sugar, serves as a crucial building block in the synthesis of

various medicinal compounds, including antiviral and anticancer agents.[1][2] Structurally, it is a

derivative of D-ribose where the hydroxyl group at the 5-position is replaced by a hydrogen

atom. This modification significantly influences its chemical and biological properties. This

technical guide provides a comprehensive overview of the physicochemical properties of 5-
Deoxy-D-ribose, detailed experimental protocols for their determination, and a visualization of

its metabolic salvage pathway in bacteria.

Core Physicochemical Properties
The fundamental physicochemical characteristics of 5-Deoxy-D-ribose are summarized in the

table below. These properties are essential for its application in chemical synthesis and

biological studies.
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Property Value Source(s)

Molecular Formula C₅H₁₀O₄ [1][3]

Molecular Weight 134.13 g/mol [1]

Appearance
Yellow to dark orange thick oily

matter or viscous liquid.

Boiling Point
294.5 ± 19.0 °C (at 760

mmHg)

Density 1.314 ± 0.06 g/cm³

Solubility
Sparingly soluble in water and

methanol.

pKa 12.63 ± 0.20

Storage Temperature 2-8°C

Experimental Protocols
Accurate determination of physicochemical properties is paramount for the successful

application of 5-Deoxy-D-ribose in research and development. The following sections detail

the standard methodologies for measuring key properties.

Determination of Melting Point
The melting point of a solid is a measure of its purity. For crystalline solids, a sharp melting

range is indicative of high purity. However, 5-Deoxy-D-ribose is often described as a viscous

liquid or oily matter, which may preclude a sharp melting point determination. Should a solid

form be obtained, the following capillary method is standard.

Methodology:

Sample Preparation: A small amount of the dried, powdered sample is packed into a capillary

tube to a height of 2-4 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to

ensure thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the last solid particle melts are recorded. This range represents the

melting point.

Determination of Solubility
Solubility is a critical parameter for drug development, influencing formulation and

bioavailability. The following protocol outlines a method for determining the solubility of a sugar

like 5-Deoxy-D-ribose in a given solvent.

Methodology:

Solvent Preparation: A known volume of the solvent (e.g., 100 mL of water or methanol) is

placed in a flask.

Solute Addition: A pre-weighed amount of 5-Deoxy-D-ribose is added to the solvent.

Equilibration: The mixture is stirred or agitated at a constant temperature until saturation is

reached. This can be facilitated by gentle heating and subsequent cooling to the desired

temperature to ensure equilibrium.

Measurement: The concentration of the dissolved solute is determined. For an unsaturated

solution, more solute is added until a saturated solution is formed (i.e., solid remains

undissolved). The total mass of the dissolved solute is then recorded. For quantitative

analysis, techniques like gravimetry (after solvent evaporation) or chromatography can be

used.

Biological Role and Metabolism
5-Deoxy-D-ribose is a byproduct of radical S-adenosylmethionine (SAM) enzymes. In some

bacteria, a specific salvage pathway exists to metabolize this compound, preventing its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b565693?utm_src=pdf-body
https://www.benchchem.com/product/b565693?utm_src=pdf-body
https://www.benchchem.com/product/b565693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accumulation and recycling it into central metabolism.

Bacterial 5-Deoxy-D-ribose Salvage Pathway
The salvage of 5-deoxyribose in bacteria involves a three-step enzymatic process:

phosphorylation, isomerization, and aldol cleavage. This pathway converts 5-deoxy-D-ribose
into metabolites that can enter glycolysis.
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Bacterial salvage pathway for 5-Deoxy-D-ribose.

This metabolic route highlights the ability of certain bacteria to utilize what would otherwise be

a potentially toxic byproduct of enzymatic reactions. The enzymes responsible for this pathway

—a kinase, an isomerase, and an aldolase—are often encoded in a gene cluster.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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